Cas no 81676-82-6 (2-(ethylamino)-5-nitrobenzonitrile)

• Product Name: 2-(ethylamino)-5-nitrobenzonitrile
• CAS No: 81676-82-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5235144
• PubChem ID: 12902443
• Update Time: 2026-03-08

2-(ethylamino)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(ethylamino)-5-nitro-
• 2-(ethylamino)-5-nitrobenzonitrile

• Inchi： 1S/C9H9N3O2/c1-2-11-9-4-3-8(12(13)14)5-7(9)6-10/h3-5,11H,2H2,1H3
• InChI Key： RTVLIIJOTZRFTI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC([N+]([O-])=O)=CC=C1NCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(ethylamino)-5-nitrobenzonitrile

Introduction to 2-(ethylamino)-5-nitrobenzonitrile (CAS No. 81676-82-6)

2-(ethylamino)-5-nitrobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 81676-82-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro and nitrile functional group alongside an ethylamino substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a benzene ring substituted with these functional groups, contributes to its reactivity and potential applications in various chemical transformations.

The structural motif of 2-(ethylamino)-5-nitrobenzonitrile positions it as a versatile building block for the synthesis of more complex molecules. The presence of both electron-withdrawing (nitro and nitrile) and electron-donating (ethylamino) groups creates a balance that influences its reactivity in different chemical environments. This balance is particularly useful in the development of pharmaceuticals, where precise control over electronic properties is often critical for achieving desired biological activities.

In recent years, research into 2-(ethylamino)-5-nitrobenzonitrile has been driven by its potential applications in medicinal chemistry. The nitro group, known for its ability to participate in nucleophilic substitution reactions, allows for further functionalization, enabling the creation of diverse pharmacophores. Additionally, the nitrile group can undergo hydrolysis or reduction to yield carboxylic acids or amines, respectively, providing multiple pathways for structural diversification.

One of the most compelling aspects of 2-(ethylamino)-5-nitrobenzonitrile is its role as an intermediate in the synthesis of biologically active compounds. Studies have demonstrated its utility in constructing heterocyclic scaffolds, which are prevalent in many therapeutic agents. For instance, derivatives of this compound have been explored as precursors to kinase inhibitors, anticancer agents, and antimicrobial compounds. The ability to modify the benzene ring and the attached functional groups allows chemists to fine-tune the properties of these derivatives for specific biological targets.

The ethylamino group in 2-(ethylamino)-5-nitrobenzonitrile contributes to its amphiphilic nature, making it a candidate for applications beyond traditional small-molecule drug design. Recent research has investigated its use in the development of functional materials, such as liquid crystals and organic semiconductors. The nitro group's ability to absorb light in the visible spectrum has also sparked interest in its potential use as a photosensitizer or chromophore in advanced material systems.

From a synthetic chemistry perspective, 2-(ethylamino)-5-nitrobenzonitrile offers an excellent platform for exploring novel reaction pathways. Its reactivity with transition metal catalysts has been studied for cross-coupling reactions, including Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures. These transformations have opened up new avenues for the preparation of polycyclic compounds with potential pharmaceutical applications.

Advances in computational chemistry have further enhanced the understanding of 2-(ethylamino)-5-nitrobenzonitrile's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its pharmacological properties. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying promising candidates from large libraries of compounds.

The synthesis of 2-(ethylamino)-5-nitrobenzonitrile itself presents an interesting challenge due to the need to handle multiple reactive functional groups. However, modern synthetic methodologies have made significant strides in improving the efficiency and scalability of its production. Catalytic processes and green chemistry principles have been applied to minimize waste and reduce energy consumption during synthesis, aligning with broader efforts to sustainable chemical manufacturing.

In conclusion,2-(ethylamino)-5-nitrobenzonitrile (CAS No. 81676-82-6) is a multifaceted compound with substantial potential across multiple domains of chemistry and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for pharmaceutical development and advanced material design. As research continues to uncover new applications for this compound,2-(ethylamino)-5-nitrobenzonitrile is poised to remain a key player in innovation within these fields.